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Compound Name: Cadmium nitrate

Cat. No.: B078600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cadmium nitrate, with the chemical formula Cd(NOs)z, is an inorganic compound that exists
as a white crystalline solid. It is highly soluble in water and is commonly found as a
tetrahydrate, Cd(NOs)2:4H20.[1] This compound serves as a precursor in the synthesis of other
cadmium compounds, finds application in the coloring of glass and porcelain, and is used in
photography.[2] However, its utility is overshadowed by its significant toxicity and carcinogenic
properties, necessitating stringent handling and disposal protocols. This guide provides an in-
depth overview of the chemical properties and hazards of cadmium nitrate, tailored for
professionals in research and development.

Chemical and Physical Properties

Cadmium nitrate is a hygroscopic substance, meaning it readily absorbs moisture from the air.
[1] Its chemical and physical properties are summarized in the tables below.

Table 1: General and Physical Properties of Cadmium
Nitrate
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Property

Value

References

Chemical Formula

Cd(NOs)2 (anhydrous)
Cd(NOs3)2-4H20 (tetrahydrate)

[2]

236.42 g/mol (anhydrous)

Molecular Weight [2]
308.48 g/mol (tetrahydrate)
White, odorless, hygroscopic

Appearance [1]
crystals
3.6 g/cm3 (anhydrous) 2.45

Density g (anhy ) [2]
g/cms3 (tetrahydrate)

] ] 360 °C (anhydrous) 59.5 °C

Melting Point [2]

(tetrahydrate)
N ) 132 °C (tetrahydrate,
Boiling Point [2]

decomposes)

Solubility in Water

109.7 /100 mL at 0 °C 126.6
9/100 mL at 18 °C 139.8 g/100
mL at 30 °C 320.9 g/100 mL at
59.5°C

[2]

Other Solubilities

Soluble in acids, ammonia,

alcohols, and ether

[2]

Hazards and Safety Information

Cadmium nitrate is a potent oxidizing agent and is highly toxic. It is classified as a known

human carcinogen. Exposure can occur through inhalation, ingestion, or skin contact, leading

to a range of acute and chronic health effects.

Table 2: Hazard Identification and GHS Classification
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Hazard GHS Classification  Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed
. ) H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin
Acute Toxicity, o
) Category 2 Danger H330: Fatal if inhaled
Inhalation
Skin ] H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation
Germ Cell H340: May cause
. Category 1B Danger ]
Mutagenicity genetic defects
] o H350: May cause
Carcinogenicity Category 1A Danger
cancer
H360: May damage
Reproductive Toxicity Category 1B Danger fertility or the unborn
child
» H372: Causes
Specific Target Organ
o damage to organs
Toxicity (Repeated Category 1 Danger
through prolonged or
Exposure)
repeated exposure
Hazardous to the ]
) ) ] H400: Very toxic to
Aquatic Environment, Category 1 Warning o
aquatic life
Acute Hazard
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 Warning aquatic life with long
Long-term Hazard lasting effects
o ) H272: May intensify
Oxidizing Solids Category 2 Danger i o
fire; oxidizer
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Data compiled from multiple safety data sheets.

Reactivity and Incompatibilities

Cadmium nitrate is a strong oxidizer and can react violently with combustible materials,
reducing agents, and organic compounds. It is incompatible with:

Combustible materials (wood, paper, oil)

Reducing agents

Organic materials

Phosphorus

Sulfur

Copper and its alloys

Contact with these substances can lead to fire or explosion. Upon heating to decomposition, it
emits toxic fumes of cadmium oxides and nitrogen oxides.[1]

Experimental Protocols
Synthesis of Cadmium Nitrate Tetrahydrate from
Cadmium Oxide

This protocol describes a common laboratory method for the synthesis of cadmium nitrate
tetrahydrate.

Materials:

Cadmium oxide (CdO)

Concentrated nitric acid (HNOs)

Distilled water

Beaker
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Stirring rod

Heating plate

Crystallizing dish

Filtration apparatus (e.g., Buchner funnel and flask)

pH indicator paper

Procedure:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of
cadmium oxide to a beaker containing concentrated nitric acid. The reaction is exothermic
and will generate heat. Stir the mixture gently with a glass rod. The reaction is as follows:
CdO + 2HNOs — Cd(NOs)2 + H20[2]

Dissolution: Gently heat the mixture on a heating plate while stirring until all the cadmium
oxide has dissolved, forming a clear solution.

Concentration: Continue to heat the solution to evaporate some of the water and concentrate
the cadmium nitrate solution.

Crystallization: Transfer the concentrated solution to a crystallizing dish and allow it to cool
slowly at room temperature. Colorless crystals of cadmium nitrate tetrahydrate will form.

Isolation: Separate the crystals from the mother liquor by vacuum filtration using a Biichner
funnel.

Washing and Drying: Wash the crystals with a small amount of cold distilled water to remove
any residual acid. Dry the crystals in a desiccator over a suitable drying agent.
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Synthesis of Cadmium Nitrate Tetrahydrate
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Experimental workflow for the synthesis of cadmium nitrate.
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Cytotoxicity Assay Using MTT

This protocol outlines a general procedure for assessing the cytotoxicity of cadmium nitrate in

a cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

Human cell line (e.g., Caco-2 or HL-7702)[3]

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and
antibiotics

Cadmium nitrate stock solution (sterilized)
96-well cell culture plates

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

Microplate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a density of 5 x 10* cells/well and
incubate for 24 hours to allow for cell attachment.[3]

Compound Treatment: Prepare serial dilutions of cadmium nitrate in the cell culture
medium. Remove the old medium from the cells and add the cadmium nitrate solutions at
various concentrations to the wells. Include a control group with medium only. Incubate the
plate for the desired exposure time (e.g., 24 or 48 hours).[3]

MTT Addition: After the incubation period, add 20 pL of MTT solution to each well and
incubate for an additional 4 hours.

Formazan Solubilization: Remove the medium containing MTT and add 150 yL of DMSO to
each well to dissolve the formazan crystals.
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e Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration compared to
the control group.
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Cadmium Nitrate Cytotoxicity Assay Workflow
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Workflow for assessing cadmium nitrate cytotoxicity.
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Toxicological Profile and Signaling Pathways

The toxicity of cadmium is multifaceted, involving the induction of oxidative stress, apoptosis
(programmed cell death), and interference with essential cellular signaling pathways.

Induction of Apoptosis via Reactive Oxygen Species
(ROS) and Mitochondrial Dysfunction

Cadmium exposure has been shown to induce the generation of reactive oxygen species
(ROS), leading to oxidative stress. This, in turn, can trigger the intrinsic apoptotic pathway.

The signaling cascade often involves:

e Increased ROS Production: Cadmium promotes the generation of ROS, which are highly
reactive molecules that can damage cellular components.

e Mitochondrial Dysfunction: ROS can lead to mitochondrial damage, resulting in the loss of
mitochondrial membrane potential and the release of pro-apoptotic factors like cytochrome ¢
into the cytoplasm.

o Caspase Activation: Cytochrome c release initiates a cascade of caspase activation, starting
with caspase-9, which then activates executioner caspases such as caspase-3.

o Apoptosis: Activated caspase-3 cleaves various cellular substrates, leading to the
characteristic morphological and biochemical changes of apoptosis.

Cadmium Nitrate-Induced Apoptosis Signaling Pathway

: " Increased ROS | Mitochondrial | Cytochrome ¢ .| Caspase-9 .| Caspase-3 f
Production ~| Dysfunction "1 Release | Activation "] Activation AT

Click to download full resolution via product page

Simplified signaling pathway of cadmium-induced apoptosis.

Interference with MAPK and mTOR Signaling
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Cadmium has also been shown to interfere with critical intracellular signaling pathways,
including the Mitogen-Activated Protein Kinase (MAPK) and the mammalian Target of
Rapamycin (mTOR) pathways.

 MAPK Pathway: Cadmium can activate various components of the MAPK pathway, such as
JNK (c-Jun N-terminal kinase), p38, and ERK (extracellular signal-regulated kinase). The
activation of these kinases can have diverse downstream effects, including the regulation of
gene expression, cell proliferation, and apoptosis.

e mMTOR Pathway: Cadmium-induced ROS can activate the mTOR signaling pathway, which is
a central regulator of cell growth, proliferation, and survival. Dysregulation of this pathway
can contribute to cadmium-induced neurodegenerative effects.

Conclusion

Cadmium nitrate is a valuable compound in specific industrial and laboratory applications, but
its significant chemical hazards and toxicity demand a thorough understanding and cautious
handling. For researchers, scientists, and drug development professionals, it is imperative to be
well-versed in its properties, potential health effects, and the molecular mechanisms underlying
its toxicity. Adherence to strict safety protocols, including the use of appropriate personal
protective equipment and proper waste disposal, is essential to mitigate the risks associated
with this compound. Further research into the intricate signaling pathways affected by cadmium
will continue to enhance our understanding of its toxicology and may lead to the development
of improved strategies for preventing and treating cadmium-induced diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078600#cadmium-nitrate-chemical-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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